4-iodo-N-(4-isopropylphenyl)benzamide

• Molecular Formula: C16H16INO
• Molecular Weight: 365.21g/mol
• IUPAC Name: 4-iodo-N-(4-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C16H16INO/c1-11(2)12-5-9-15(10-6-12)18-16(19)13-3-7-14(17)8-4-13/h3-11H,1-2H3,(H,18,19)
• InChI Key: POJRGSAIUKSEEP-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)I

Description

4-Iodo-N-(4-isopropylphenyl)benzamide is a halogenated benzamide derivative characterized by an iodine substituent at the para position of the benzoyl group and an isopropylphenyl moiety on the amide nitrogen. Its molecular weight is approximately 347.16 g/mol (HRMS: [M + H]+ calcd 347.1641) , and it is synthesized via coupling reactions involving 4-iodobenzoic acid and substituted aniline derivatives under basic conditions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Benzamides

(a) 4-Iodo-N-(4-Methylphenyl)Benzamide

• Structure : Differs by replacing the isopropyl group with a methyl group.
• Molecular Weight: 337.16 g/mol (C₁₄H₁₂INO) .

(b) 4-Bromo-N-(2-Nitrophenyl)Benzamide

• Structure : Bromine replaces iodine; nitro group at the ortho position of the phenyl ring.
• Reactivity : Bromine is less electronegative than iodine, leading to weaker halogen bonding. The nitro group introduces electron-withdrawing effects, altering electronic properties .

(c) N-(4-Iodophenyl)Benzamide

• Structure : Lacks the isopropyl group entirely.
• Molecular Weight: 323.13 g/mol (C₁₃H₁₀INO) .

Benzamides with Heterocyclic or Bulky Substituents

(a) 4-Iodo-N-(4-Pyridyl)Benzamide (INPBA)

• Structure : Pyridyl group replaces isopropylphenyl.
• Applications : Forms stable coordination polymers with metals (e.g., Ag, Zn, Hg) via halogen (C–I···O/N) and hydrogen bonding .
• Comparison : The pyridyl group enables metal coordination, a feature absent in the isopropylphenyl variant .

(b) 4-Isopropyl-N-{4-[(1,3-Thiazol-2-ylamino)Sulfonyl]Phenyl}Benzamide

• Structure : Incorporates a sulfonamide-thiazole moiety.
• Molecular Weight : 401.50 g/mol (C₁₉H₁₉N₃O₃S₂) .
• Functional Role : The sulfonamide group enhances hydrogen-bonding capacity, useful in enzyme inhibition studies .

Benzamides with Variable Acyl Chains

(a) 2-Hexanoylamino-1-(4-Carboxyphenyl)Benzamide

• Structure: Features a hexanoyl chain and carboxyl group.
• Biological Activity : Exhibits 67% inhibition of PCAF histone acetyltransferase (HAT) at 100 μM, comparable to anacardic acid .

(b) N-(4-Bromophenyl)-4-(4-Methoxybenzamido)Benzamide

• Structure : Contains a bromine substituent and methoxybenzamido group.
• Synthesis: Prepared via coupling of 4-amino-N-(4-bromophenyl)benzamide with acid chlorides .
• Key Difference : The methoxy group introduces electron-donating effects, contrasting with the electron-withdrawing iodine in the target compound .

Structural and Functional Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties/Applications	Reference
4-Iodo-N-(4-isopropylphenyl)benzamide	C₁₆H₁₆INO	347.16	Iodo, isopropylphenyl	Radioiodination precursor
4-Iodo-N-(4-methylphenyl)benzamide	C₁₄H₁₂INO	337.16	Iodo, methylphenyl	Enhanced solubility
4-Iodo-N-(4-pyridyl)benzamide (INPBA)	C₁₂H₉IN₂O	316.12	Iodo, pyridyl	Metal coordination polymers
2-Hexanoylamino-1-(4-carboxyphenyl)benzamide	C₂₀H₂₂N₂O₃	338.40	Hexanoyl, carboxyl	PCAF HAT inhibition (67% at 100 μM)
N-(4-Iodophenyl)benzamide	C₁₃H₁₀INO	323.13	Iodo, phenyl	Reduced steric hindrance

Key Research Findings

• Halogen Effects : Iodine’s polarizability enhances halogen bonding, critical in crystal engineering (e.g., INPBA’s C–I···O/N interactions) . Bromine or chlorine analogs show weaker interactions .
• Biological Relevance: Benzamides with acyl chains (e.g., hexanoyl) exhibit enzyme inhibitory activity, while halogenated variants are prioritized for radiopharmaceutical applications .